Cas no 1209810-61-6 (N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide
• CAS No: 1209810-61-6
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5997932
• PubChem ID: 45795041
• Update Time: 2025-07-09

N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide
• AB01293890-01
• 1209810-61-6
• NCGC00294264-01
• N-(2-cyano-3-methylbutan-2-yl)-2-(2-methoxyanilino)acetamide
• Z64878451
• AKOS034510015
• N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methoxyphenyl)amino]acetamide
• EN300-26683720

• Inchi： 1S/C15H21N3O2/c1-11(2)15(3,10-16)18-14(19)9-17-12-7-5-6-8-13(12)20-4/h5-8,11,17H,9H2,1-4H3,(H,18,19)
• InChI Key： BRPVBWYPEVSAOQ-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1OC)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide

Recent Advances in the Study of N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide (CAS: 1209810-61-6)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide (CAS: 1209810-61-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory pathways. This selectivity suggests its potential utility in developing novel anti-inflammatory agents with reduced side effects compared to existing therapeutics.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed molecular docking simulations and in vitro assays to investigate the compound's binding mode with its putative targets. The results revealed that the cyano and methoxyphenyl groups play crucial roles in stabilizing the ligand-receptor complex, providing valuable insights for structure-activity relationship (SAR) optimization.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Data from these studies indicate that N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide demonstrates favorable metabolic stability and oral bioavailability in animal models. These findings support its potential as a viable candidate for further preclinical development.

Furthermore, recent synthetic chemistry efforts have focused on developing more efficient routes for the production of this compound. A team at MIT reported a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the target molecule. This advancement could facilitate larger-scale production for future research and potential clinical applications.

While these findings are promising, researchers caution that additional studies are needed to fully characterize the compound's safety profile and therapeutic potential. Current investigations are exploring its effects in various disease models, with particular focus on chronic inflammatory conditions and certain types of cancer where the targeted pathways are known to play significant roles.

The growing body of research on N-(1-cyano-1,2-dimethylpropyl)-2-(2-methoxyphenyl)aminoacetamide underscores its importance as a potential therapeutic agent. As studies progress, this compound may represent a valuable addition to the pharmaceutical arsenal against diseases with significant unmet medical needs.